{2-[(2-chlorobenzyl)oxy]benzyl}(3-pyridinylmethyl)amine hydrochloride

• IUPAC Name: N-[[2-[(2-chlorophenyl)methoxy]phenyl]methyl]-1-pyridin-3-ylmethanamine;hydrochloride
• InChI: InChI=1S/C20H19ClN2O.ClH/c21-19-9-3-1-8-18(19)15-24-20-10-4-2-7-17(20)14-23-13-16-6-5-11-22-12-16;/h1-12,23H,13-15H2;1H
• InChI Key: VLAFUWCPLPOHMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNCC2=CN=CC=C2)OCC3=CC=CC=C3Cl.Cl
• Molecular Formula: C20H20Cl2N2O
• Molecular Weight: 375.3 g/mol

Description

{2-[(2-chlorobenzyl)oxy]benzyl}(3-pyridinylmethyl)amine hydrochloride is a chemical compound that has gained attention in scientific research for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of {2-[(2-chlorobenzyl)oxy]benzyl}(3-pyridinylmethyl)amine hydrochloride involves the inhibition of specific enzymes and signaling pathways that are involved in the development and progression of various diseases. It has been found to inhibit the activity of COX-2, an enzyme that plays a key role in the inflammatory response. It also inhibits the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to increase the production of anti-inflammatory cytokines, such as IL-10. It has also been shown to inhibit the proliferation of cancer cells and to induce apoptosis in these cells.

Advantages and Limitations for Lab Experiments

One advantage of {2-[(2-chlorobenzyl)oxy]benzyl}(3-pyridinylmethyl)amine hydrochloride in lab experiments is its ability to inhibit specific enzymes and signaling pathways, which allows for the study of the role of these enzymes and pathways in disease development and progression. However, a limitation of this compound is that it may exhibit off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of {2-[(2-chlorobenzyl)oxy]benzyl}(3-pyridinylmethyl)amine hydrochloride. One direction is the investigation of its potential in the treatment of neurodegenerative disorders, such as Alzheimer's disease. Another direction is the exploration of its potential in combination therapy with other drugs for the treatment of cancer. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify any potential side effects.

Synthesis Methods

The synthesis of {2-[(2-chlorobenzyl)oxy]benzyl}(3-pyridinylmethyl)amine hydrochloride involves a multi-step process that includes the reaction of 2-chlorobenzyl chloride with sodium hydroxide to form 2-chlorobenzyl alcohol. This is followed by the reaction of 2-chlorobenzyl alcohol with 4-(pyridin-3-ylmethyl)phenol in the presence of potassium carbonate to obtain the final product.

Scientific Research Applications

{2-[(2-chlorobenzyl)oxy]benzyl}(3-pyridinylmethyl)amine hydrochloride has been studied extensively for its potential therapeutic applications. It has been found to exhibit antitumor, anti-inflammatory, and antiviral activities. In addition, it has been shown to have potential in the treatment of neurodegenerative disorders such as Alzheimer's disease.